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Compound of Interest

Compound Name: Tadalafil-13C,d3

Cat. No.: B15556182 Get Quote

Introduction

Tadalafil is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5) utilized in the

management of erectile dysfunction and pulmonary arterial hypertension.[1] The accurate and

reliable quantification of tadalafil in biological matrices is essential for pharmacokinetic,

bioequivalence, and other clinical studies.[1] This application note details a robust and sensitive

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

method for the determination of tadalafil in human plasma. The methodology employs a stable

isotope-labeled internal standard, Tadalafil-d3, to ensure high accuracy and precision.[2] The

straightforward sample preparation and rapid chromatographic runtime make this method

highly suitable for high-throughput analysis.[1][3]

Experimental Protocols
1. Materials and Reagents

Tadalafil reference standard

Tadalafil-d3 internal standard (IS)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)
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Ammonium acetate (LC-MS grade)

Ultrapure water

Human plasma (with K2 EDTA as anticoagulant)

2. Preparation of Solutions

Tadalafil Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of

Tadalafil reference standard in methanol to obtain a final concentration of 1 mg/mL.

Tadalafil-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an

appropriate amount of Tadalafil-d3 in methanol to achieve a final concentration of 1 mg/mL.

Working Standard Solutions: Prepare working standard solutions of Tadalafil by serially

diluting the stock solution with a 50:50 (v/v) mixture of methanol and water.

Internal Standard Working Solution (150 ng/mL): Dilute the Tadalafil-d3 stock solution with a

50:50 (v/v) mixture of methanol and water to get a working solution of 150 ng/mL.

3. Sample Preparation

This protocol utilizes a simple and rapid protein precipitation method.

Pipette 100 µL of the plasma sample (blank, calibration standard, quality control, or

unknown) into a 1.5 mL microcentrifuge tube.

Add 50 µL of the 150 ng/mL Tadalafil-d3 internal standard working solution to each tube.

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge the tubes at 10,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial.

Inject 5 µL of the supernatant into the UPLC-MS/MS system.
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4. UPLC-MS/MS Instrumentation and Conditions

UPLC System: Waters ACQUITY UPLC I-Class system or equivalent.

Mass Spectrometer: API 4000 triple quadrupole mass spectrometer or equivalent, equipped

with an electrospray ionization (ESI) source.

Column: Shiseido C18 (100 x 2.1 mm, 2.7 µm) or equivalent.

Mobile Phase: A mixture of 2.0 mM ammonium acetate in water with 0.1% formic acid and

acetonitrile (55:45, v/v).

Flow Rate: 0.7 mL/min.

Column Temperature: 40°C.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Data Acquisition: Multiple Reaction Monitoring (MRM).

Quantitative Data Summary
The following tables summarize the key quantitative parameters of the UPLC-MS/MS method

for Tadalafil.

Table 1: Mass Spectrometry Parameters

Analyte Precursor Ion (m/z) Product Ion (m/z) Dwell Time (ms)

Tadalafil 390.2 268.3 300

Tadalafil-d3 (IS) 393.2 271.2 300

Data sourced from multiple studies, slight variations may exist.

Table 2: Method Validation Parameters
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Parameter Result

Linearity Range 0.50 - 1000.00 ng/mL

Lower Limit of Quantification (LLOQ) 0.50 ng/mL

Intra-day Precision (%RSD) ≤ 8.4%

Inter-day Precision (%RSD) ≤ 8.4%

Accuracy (%RE) Within ± 3.2%

Extraction Recovery 90.38 - 97.32%

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for Tadalafil quantification in plasma.
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Logical Relationship of Quantification
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Caption: Logic of concentration determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its
application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: UPLC-MS/MS Quantification of
Tadalafil with Tadalafil-d3 Internal Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556182#uplc-ms-ms-quantification-of-tadalafil-
with-tadalafil-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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